Cas no 1241681-55-9 (3-(Trifluoromethoxy)-D-phenylalanine)

• Product Name: 3-(Trifluoromethoxy)-D-phenylalanine
• CAS No: 1241681-55-9
• MF: C₁₀H₁₀F₃NO₃
• MW: 249.18651342392
• CID: 5576204
• Update Time: 2025-10-31

3-(Trifluoromethoxy)-D-phenylalanine Chemical and Physical Properties

Names and Identifiers

• 3-(Trifluoromethoxy)-D-phenylalanine
• D-Phenylalanine, 3-(trifluoromethoxy)-
• (2R)-2-amino-3-[3-(trifluoromethoxy)phenyl]propanoic acid
• (R)-2-Amino-3-(3-(trifluoromethoxy)phenyl)propanoic acid

• Inchi： 1S/C10H10F3NO3/c11-10(12,13)17-7-3-1-2-6(4-7)5-8(14)9(15)16/h1-4,8H,5,14H2,(H,15,16)/t8-/m1/s1
• InChI Key： NIONQVYUGGCUHI-MRVPVSSYSA-N
• SMILES： C(O)(=O)[C@@H](CC1=CC=CC(OC(F)(F)F)=C1)N

Experimental Properties

• Density: 1.401±0.06 g/cm3(Predicted)
• Boiling Point: 308.7±42.0 °C(Predicted)
• pka: 2.16±0.10(Predicted)

Additional information on 3-(Trifluoromethoxy)-D-phenylalanine

Research Brief on 3-(Trifluoromethoxy)-D-phenylalanine (CAS: 1241681-55-9): Recent Advances and Applications

3-(Trifluoromethoxy)-D-phenylalanine (CAS: 1241681-55-9) is a fluorinated amino acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique physicochemical properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug development.

Recent studies have highlighted the importance of fluorinated amino acids in modulating peptide and protein stability, bioavailability, and target binding affinity. The trifluoromethoxy (-OCF3) group in 3-(Trifluoromethoxy)-D-phenylalanine introduces steric and electronic effects that can significantly alter molecular interactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into peptide backbones to enhance metabolic stability against proteolytic degradation, a critical factor in peptide-based drug design.

In terms of synthetic accessibility, novel routes to 3-(Trifluoromethoxy)-D-phenylalanine have been developed to improve yield and enantiomeric purity. A recent patent (WO2023056421) describes an asymmetric hydrogenation method using chiral catalysts, achieving >99% ee. This advancement addresses previous challenges in large-scale production, making the compound more accessible for preclinical studies.

The compound's potential therapeutic applications are being explored in neurological disorders. Research from the University of Tokyo (2024) indicates its utility as a positron emission tomography (PET) tracer precursor when labeled with fluorine-18. The trifluoromethoxy group's lipophilicity facilitates blood-brain barrier penetration, enabling imaging of neurotransmitter systems in vivo. This application could revolutionize diagnostics for Parkinson's and Alzheimer's diseases.

In antimicrobial research, 3-(Trifluoromethoxy)-D-phenylalanine has shown promise as a building block for novel antibiotics. A 2024 ACS Infectious Diseases publication reported its incorporation into antimicrobial peptides (AMPs) that exhibit enhanced activity against drug-resistant Staphylococcus aureus strains. The fluorinated side chain appears to disrupt bacterial membrane integrity while maintaining low mammalian cell toxicity.

Ongoing clinical investigations are evaluating derivatives of 3-(Trifluoromethoxy)-D-phenylalanine as modulators of immune checkpoints. Early-phase trials by a major pharmaceutical company (unpublished data, 2024) suggest that fluorinated peptide analogs containing this residue can selectively bind to PD-1/PD-L1 interfaces with improved pharmacokinetic profiles compared to existing biologics.

Despite these advances, challenges remain in fully characterizing the compound's metabolic fate and potential off-target effects. Recent toxicology studies in rodent models (2024) indicate that high doses may lead to fluorine accumulation in bone tissue, warranting further investigation into long-term safety profiles for therapeutic applications.

The commercial landscape for 3-(Trifluoromethoxy)-D-phenylalanine is evolving rapidly, with current market prices reflecting its specialized applications. Analytical standards (≥98% purity) are now available from major chemical suppliers, facilitating broader research adoption. Future directions include exploring its use in mRNA display technologies and as a building block for fluorinated biologics with enhanced stability.